Cas no 2171197-58-1 (2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidobenzoic acid)

• Product Name: 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidobenzoic acid
• CAS No: 2171197-58-1
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 5907275
• PubChem ID: 165553621
• Update Time: 2025-05-23

2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidobenzoic acid
• EN300-1480650
• 2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,3-dimethylbutanamido]benzoic acid
• 2171197-58-1

• Inchi： 1S/C28H28N2O5/c1-17(2)25(26(31)30(3)24-15-9-8-14-22(24)27(32)33)29-28(34)35-16-23-20-12-6-4-10-18(20)19-11-5-7-13-21(19)23/h4-15,17,23,25H,16H2,1-3H3,(H,29,34)(H,32,33)/t25-/m0/s1
• InChI Key： JSPZHFGTBBLOMN-VWLOTQADSA-N
• SMILES： O(C(N[C@H](C(N(C)C1C=CC=CC=1C(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidobenzoic acid

Introduction to CAS No 2171197-58-1: 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidobenzoic Acid

CAS No 2171197-58-1, commonly referred to as 2-(2S)-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidobenzoic acid, is a complex organic compound with significant applications in the fields of pharmaceuticals and materials science. This compound is notable for its intricate molecular structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a chiral center at the second carbon atom, and a dimethylbutanamide substituent attached to a benzoic acid moiety.

The molecular structure of this compound is characterized by its stereochemistry at the second carbon atom, which is designated as the (S) configuration. This stereochemistry plays a crucial role in determining the compound's physical and chemical properties, as well as its biological activity. The presence of the Fmoc group adds to the compound's functionality, making it suitable for various chemical reactions and applications.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its unique structure allows for interactions with various biological targets, making it a promising candidate for therapeutic agents. Researchers have explored its ability to modulate enzyme activity, particularly in pathways associated with inflammation and cancer.

In terms of synthesis, this compound is typically prepared through a multi-step process involving the coupling of the Fmoc group with an amino acid derivative. The synthesis often requires precise control over reaction conditions to ensure the correct stereochemistry and functional group integrity. Advanced techniques such as stereoselective synthesis and protecting group strategies are employed to achieve high yields and purity.

The application of this compound extends beyond pharmaceuticals into materials science, where it is used as a building block for constructing advanced materials with tailored properties. Its ability to form stable amide bonds makes it valuable in polymer chemistry and nanotechnology.

Recent advancements in computational chemistry have enabled researchers to model the behavior of this compound at the molecular level. These models provide insights into its interactions with biological systems and its potential for optimization in drug design.

In conclusion, CAS No 2171197-58-1 represents a significant advancement in organic chemistry, offering versatile applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions in drug development and materials science.